- Process for preparation of ranolazine, China, , ,
Cas no 95635-56-6 (Ranolazine dihydrochloride)
Ranolazine dihydrochloride structure
Product Name:Ranolazine dihydrochloride
CAS No:95635-56-6
MF:C24H34ClN3O4
MW:463.997465610504
MDL:MFCD03788770
CID:61789
PubChem ID:24278795
Update Time:2024-10-25
Ranolazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(2,6-Dimethylphenyl)-2-(4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)piperazin-1-yl)acetamide dihydrochloride
- (+/-)-4-[2-HYDROXY-3-(O-METHOXYPHENOXY)PROPYL]-1-PIPERAZINEACETO-2',6'-XYLIDIDE DIHYDROCHLORIDE
- n-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide dihydrochloride
- (+/-)-N-(2,6-DIMETHYLPHENYL)-4-[2-HYDROXY-3-(2-METHOXYPHENOXY)PROPYL]-1-PIPERAZINEACETAMIDE DIHYDROCHLORIDE
- Ranolazine DiHCI
- Ranolazine and salt
- (±)-N-(2,6-dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide
- RANOLAZINE DI HCL
- Ranolazine2Hcl
- Ranolazine Dihydrochloride
- N-(2,6-Dimethylphenyl)-2-(4-(2-hydroxy-3-(2-methoxyphenoxy)-propyl)piperazin-1-yl)acetamide dihydrochloride
- Ranolazine (hydrochloride)
- Ranolazine Dihydrocloride
- Ranolazine HCl
- Ranolazine dihydrochloride
- RS 43285
- Ranolazine (dihydrochloride)
- Ranolazine dihydroch
- RS-43285
- (±) -4-[2-Hydroxy-3-(o-methoxyphenoxy)propyl]-1-piperazineaceto-2′,6′-xylidide dihydrochloride
- N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide dihydrochloride
- Ranolazine 2HCl
- Ranolazine hydrochloride
- renolazine
- Ranolazine hydrochloride [USAN]
- (+-)-4-(2-Hydroxy-3-(o-methoxyphenoxy)propyl)-1-piperazineaceto-2',6'-xylidide dihydrochl
- 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-, dihydrochloride (9CI)
- 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-, dihydrochloride, (±)- (ZCI)
- (±)-RS 43285-193
- RS 43285-193
- CVT 303 dihydrochloride
- NCGC00261747-01
- Ranolazine hydrochloride (USAN)
- CVT 303 (dihydrochloride);RS 43285
- 95635-56-6
- Ranolazinedihydrochloride
- NCGC00094343-01
- SW197620-3
- Q27277741
- s1425
- Ranolazindihydrochlorid
- SR-01000076216-2
- propyl]-1-piperazineacetamide dihydrochloride; ( inverted question mark) -4-[2-hydroxy-3-(o-methoxyphenoxy)propyl]-1-piperazineaceto-2',6'-xylidide dihydrochloride
- N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)
- 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-, dihydrochloride, (+-)-
- RANOLAZINE HYDROCHLORIDE [WHO-DD]
- UNII-F71253DJUN
- R 6152
- () -4-[2-Hydroxy-3-(o-methoxyphenoxy)propyl]-1-piperazineaceto-2',6'-xylidide dihydrochloride
- RJNSNFZXAZXOFX-UHFFFAOYSA-N
- HY-17401
- T73098
- EU-0101062
- CVT 303;RS 43285-003
- CHEMBL1526084
- 95635-56-6 (HCl)
- Hydrochloride, Ranolazine
- Tox21_501062
- AKOS015900516
- AC-3497
- DTXCID501333851
- N-(2,6-dimethylphenyl)-2-{4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl}acetamide dihydrochloride
- ra-nolazine hydrochloride
- 1-[3-(2-methoxyphenoxy)-2-hydroxypropyl]-4-[(2,6-dimethylphenyl)aminocarbonylmethyl]piperazine 2HCl
- MFCD03788770
- DTXSID50904741
- LP01062
- 1-[3-(2-methoxyphenoxy)-2-hydroxypropyl]-4-[(2,6-dimethylphenyl)aminocarbonylmethyl]piperazine dihydrochloride salt
- RANOLAZINE HYDROCHLORIDE (MART.)
- Ranolazine-D8 Dihydrochloride
- BCP22680
- CS-1130
- (+-)-4-(2-Hydroxy-3-(o-methoxyphenoxy)propyl)-1-piperazineaceto-2',6'-xylidide dihydrochloride
- HCl, Ranolazine
- Ranolazine HCl?
- R0112
- (RS)-N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)-propyl]piperazin-1-yl]acetamide
- N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide;dihydrochloride
- RANOLAZINE DIHYDROCHLORIDE [MI]
- CCG-222366
- RANOLAZINE HYDROCHLORIDE [MART.]
- D05701
- F71253DJUN
- Ranolazine dihydrochloride, >=98% (HPLC), powder
- N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide Dihydrochloride; (+/-)-N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide Dihydrochloride; (+/-)-RS 43285-193; RS 43285; RS 43285-193; Ranolazine Hydrochloride
- SCHEMBL230758
- Dihydrochloride, Ranolazine
- AS-74881
- Ranolazine dihydrochloride
-
- MDL： MFCD03788770
- Inchi： 1S/C24H33N3O4.ClH/c1-18-7-6-8-19(2)24(18)25-23(29)16-27-13-11-26(12-14-27)15-20(28)17-31-22-10-5-4-9-21(22)30-3;/h4-10,20,28H,11-17H2,1-3H3,(H,25,29);1H
- InChI Key： HIWSKCRHAOKBSL-UHFFFAOYSA-N
- SMILES： Cl.O=C(CN1CCN(CC(COC2C(OC)=CC=CC=2)O)CC1)NC1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 499.20000
- Monoisotopic Mass: 499.200462
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 531
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.3
Experimental Properties
- Color/Form: Powder
- Melting Point: 222-229.5 °C (lit.)
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: H2O: 10 mg/mL, soluble
- PSA: 74.27000
- LogP: 3.86080
- Merck: 8111
- Vapor Pressure: No data available
Ranolazine dihydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- RTECS：TK7845370
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Ranolazine dihydrochloride Customs Data
- HS CODE：2942000000
- Customs Data：
China Customs Code:
2942000000
Ranolazine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC9162-100 mg |
Ranolazine HCl |
95635-56-6 | >98% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DC9162-250 mg |
Ranolazine HCl |
95635-56-6 | >98% | 250mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DC9162-1 g |
Ranolazine HCl |
95635-56-6 | >98% | 1g |
$1000.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129510-5g |
Ranolazine dihydrochloride |
95635-56-6 | ≥99% | 5g |
¥2471.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R129510-1g |
Ranolazine dihydrochloride |
95635-56-6 | ≥99% | 1g |
¥710.90 | 2023-09-01 | |
| BAI LING WEI Technology Co., Ltd. | 222133-1G |
Ranolazine dihydrochloride, 98%, an anti-ischemic agent |
95635-56-6 | 98% | 1G |
￥ 791 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 222133-5G |
Ranolazine dihydrochloride, 98%, an anti-ischemic agent |
95635-56-6 | 98% | 5G |
￥ 3649 | 2022-04-26 | |
| TRC | R122505-50mg |
Ranolazine Dihydrochloride |
95635-56-6 | 50mg |
$ 58.00 | 2023-04-15 | ||
| TRC | R122505-100mg |
Ranolazine Dihydrochloride |
95635-56-6 | 100mg |
$ 64.00 | 2023-04-15 | ||
| TRC | R122505-250mg |
Ranolazine Dihydrochloride |
95635-56-6 | 250mg |
$ 115.00 | 2023-09-06 |
Ranolazine dihydrochloride Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Isopropanol , Toluene ; 2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Acetone ; cooled
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Acetone ; cooled
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Toluene ; 3 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Ethanol
1.2 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
- Synthesis of anti-angina drug ranolazine, Guangxi Daxue Xuebao, 2003, 28(4), 301-303
Production Method 3
Reaction Conditions
Reference
- Improved process for preparation of pure Ranolazine and pharmaceutically acceptable salts thereof, India, , ,
Production Method 4
Reaction Conditions
Reference
- Process for preparation of piperazine derivatives, European Patent Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Ethanol ; 3 - 4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
Reference
- Study on synthesis process of ranolazine, Xinyang Shifan Xueyuan Xuebao, 2007, 20(2), 226-229
Production Method 6
Reaction Conditions
1.1 Solvents: Ethanol ; 3 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
Reference
- Synthesis of a novel antianginal agent Ranolazine, Zhongguo Yaowu Huaxue Zazhi, 2003, 13(5), 283-285
Production Method 7
Reaction Conditions
1.1 Solvents: Isopropanol ; reflux; 1.5 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Reference
- Method for synthesizing ranolazine, China, , ,
Production Method 8
Reaction Conditions
1.1 Solvents: Methanol ; 5 - 10 min, rt; rt → 95 °C; 4 - 5 h, 90 - 95 °C; 95 °C → 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- Preparation of ranolazine, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Solvents: Methyl ethyl ketone ; 4 h, 70 - 85 °C; 85 °C → 30 °C
1.2 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) ; 20 - 30 °C; 2 h, 20 - 30 °C
1.2 Reagents: Hydrochloric acid, compd. with 2-propanol (1:1) ; 20 - 30 °C; 2 h, 20 - 30 °C
Reference
- Process for preparation of ranolazine and salts thereof, India, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Potassium carbonate , Sodium iodide Solvents: Dimethylformamide ; 18 h, 30 - 35 °C
1.2 Reagents: Water
1.3 Reagents: Hydrochloric acid Solvents: Isopropanol , Acetone ; acidified
1.2 Reagents: Water
1.3 Reagents: Hydrochloric acid Solvents: Isopropanol , Acetone ; acidified
Reference
- Crystalline and amorphous form of ranolazine and the process for manufacturing them, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
Reference
- Novel solid state forms of ranolazine salts, United States, , ,
Production Method 12
Production Method 13
Reaction Conditions
Reference
- Novel solid state forms of ranolazine salts for treatment of cardiovascular disorders, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
Reference
- Improved process for the preparation of ranolazine, IP.com Journal, 2009, 9,
Production Method 15
Reaction Conditions
Reference
- process for the preparation of ranolazine via coupling of N-(2,6-dimethylphenyl)-1-piperazineacetamide with 1-methoxy-2-oxiranylmethoxy)benzene., World Intellectual Property Organization, , ,
Production Method 16
Reaction Conditions
Reference
- Cardioselective aryloxy- and arylthiohydroxypropylpiperazinyl acetanilides which affect calcium entry, European Patent Organization, , ,
Ranolazine dihydrochloride Raw materials
- 2-(2-Methoxyphenoxy)methyloxirane
- 2-Chloro-2',6'-dimethylacetanilide
- 1-(2-Methoxy-phenoxy)-3-piperazin-1-yl-propan-2-ol
- N-(2,6-Dimethylphenyl)-2-(piperazin-1-yl)acetamide
Ranolazine dihydrochloride Preparation Products
Ranolazine dihydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
95635-56-6 (Ranolazine dihydrochloride) Related Products
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